(5-Ethylpyridin-2-yl)methanesulfonyl chloride

• Molecular Formula: C8H10ClNO2S
• Molecular Weight: 219.69 g/mol
• SMILES: CCC1=CN=C(C=C1)CS(=O)(=O)Cl
• InChI: InChI=1S/C8H10ClNO2S/c1-2-7-3-4-8(10-5-7)6-13(9,11)12/h3-5H,2,6H2,1H3
• InChIKey: UIZPWNXTFPILGC-UHFFFAOYSA-N

(5-Ethylpyridin-2-yl)methanesulfonyl Chloride – Key Intermediate for Pioglitazone and Specialized Sulfonylation Reagent

(5-Ethylpyridin-2-yl)methanesulfonyl chloride (CAS 1507033-38-6) is a heteroaromatic sulfonyl chloride bearing a 5-ethyl substituent on the pyridine ring and a reactive –SO₂Cl group at the 2-methylene position. With a molecular formula of C₈H₁₀ClNO₂S, a molecular weight of 219.68 g·mol⁻¹, a computed LogP of 1.81, a predicted density of 1.337 g·cm⁻³, and a predicted boiling point of 333.5 °C , this compound serves as a critical electrophilic building block in medicinal chemistry. Its primary industrial relevance stems from its role as the activated intermediate en route to the 5-ethylpyridin-2-yl ethoxy pharmacophore found in the blockbuster antidiabetic drug pioglitazone (Actos®), where the 5-ethyl substitution is explicitly specified as the most preferred substituent in the foundational patent literature [1]. The compound is available at 95% purity from commercial suppliers and is classified as harmful/irritant under GHS .

Synthetic role Key electrophilic intermediate for pioglitazone synthesis

Regulatory anchor 5-Ethyl substitution pattern mandated by patent and compendial specifications

Reactivity Activated sulfonyl chloride for mesylation and sulfonamide formation

• [1] Patel, N. B.; Patel, H. R. Characterization and pharmacological evaluation of new pyridine analogs. Arabian Journal of Chemistry 2010, doi:10.1016/j.arabjc.2010.07.028. Reaction of 5-ethyl pyridine-2-ethanol with methanesulphonyl chloride yields the corresponding sulphonate intermediate. View Source

Why Generic Substitution of (5-Ethylpyridin-2-yl)methanesulfonyl Chloride Fails in Regulated Synthesis

Simply substituting the unsubstituted pyridin-2-ylmethanesulfonyl chloride (CAS 540523-41-9) or the 5-methyl analog (CAS 1543044-97-8) for the 5-ethyl variant introduces a cascade of failures in regulated pharmaceutical synthesis. The unsubstituted analog lacks the critical 5-ethyl group required for the downstream PPARγ pharmacophore, rendering any derived glitazone inactive [1]. The 5-methyl analog, while closer in structure, generates a different impurity profile that does not match the regulatory reference standards established for pioglitazone hydrochloride (USP/EP monographs specifically require the 5-ethyl substitution pattern) [2]. Moreover, the 28-Da mass difference between the 5-ethyl (+28 Da vs. unsubstituted) and 5-methyl (+14 Da vs. 5-methyl) variants alters both chromatographic retention and mass spectrometric detection, complicating analytical method transfer in quality control environments . The patent record explicitly demonstrates that the 5-ethyl substitution was deemed non-obvious over 6-methyl and other positional isomers by both the U.S. Patent Office and the Federal Circuit, confirming that this specific substitution pattern is not an arbitrary choice but a structurally functional requirement [1].

5-Ethyl deletion

Removal of the 5-ethyl group eliminates PPARγ activity; the resulting glitazone is inactive.

5-Methyl analog mismatch

Generates a different impurity profile not covered by pioglitazone HCl monographs (USP/EP).

Analytical method shift

28 Da (unsubstituted) and 14 Da (5-methyl) mass differences alter LC retention and MS detection windows.

• [1] Takeda Chemical Industries, Ltd. v. Mylan Laboratories, Inc. United States Court of Appeals for the Federal Circuit, 2008. The 5-ethyl substituent on the pyridyl ring is the critical structural feature distinguishing pioglitazone from prior art 6-methyl compound 'b'. View Source
• [2] EP1521753B1. A process to prepare pioglitazone via several intermediates. The most preferred substituent and position for R in pyridine is 5-ethyl for Pioglitazone. Filed 2003-07-15. Available via Google Patents. View Source

Quantitative Differentiation Evidence for (5-Ethylpyridin-2-yl)methanesulfonyl Chloride Against Closest Analogs

LogP Increase of +0.9 vs. Unsubstituted Pyridin-2-ylmethanesulfonyl Chloride Drives Differential Extraction and Chromatographic Behavior

The 5-ethyl substituent increases the computed LogP of (5-ethylpyridin-2-yl)methanesulfonyl chloride to 1.81, compared to an XLogP3 of 0.9 for the unsubstituted pyridin-2-ylmethanesulfonyl chloride (CAS 540523-41-9) [1]. This ΔLogP of +0.9 units corresponds to approximately an 8-fold increase in octanol-water partition coefficient, directly impacting extraction efficiency from aqueous reaction mixtures and retention time on reversed-phase HPLC columns. The molecular weight increases from 191.64 g·mol⁻¹ (unsubstituted) to 219.68 g·mol⁻¹ (5-ethyl), a ΔMW of +28.04 g·mol⁻¹, which shifts the mass spectrometric detection window and alters the isotopic pattern for chlorine-containing species .

Lipophilicity shift

Reported

ΔLogP = +0.9 (≈8× partition increase), ΔMW = +28.04

Extraction and LC retention differ; method transfer requires re-validation.

Computed LogP values, not experimental.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.81 (Fluorochem computed value); MW = 219.68 g·mol⁻¹
Comparator Or Baseline	Pyridin-2-ylmethanesulfonyl chloride (CAS 540523-41-9): XLogP3 = 0.9 (PubChem); MW = 191.64 g·mol⁻¹
Quantified Difference	ΔLogP = +0.9 (≈8× higher partition coefficient); ΔMW = +28.04 g·mol⁻¹
Conditions	Computed physicochemical properties from vendor database (Fluorochem) and PubChem (XLogP3 algorithm); values are predicted, not experimentally measured.

Why This Matters

The +0.9 LogP difference directly affects extraction recovery in aqueous workups and chromatographic retention times, meaning that analytical methods developed for the 5-ethyl compound cannot be directly transferred to the unsubstituted analog without re-validation.

• [1] PubChem. Pyridin-2-ylmethanesulfonyl Chloride – Compound Summary. CID 3707521. XLogP3 = 0.9; MW = 191.64 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/3707521 (accessed 2026-05-02). View Source

14-Da Molecular Weight Increment Over 5-Methyl Analog Enables Distinct Mass Spectrometric Identification in Impurity Profiling

The molecular weight of (5-ethylpyridin-2-yl)methanesulfonyl chloride (219.68 g·mol⁻¹) exceeds that of the 5-methyl analog (CAS 1543044-97-8; MW = 205.66 g·mol⁻¹) by 14.02 g·mol⁻¹, corresponding precisely to one methylene (–CH₂–) unit . This mass difference is readily resolved by unit-mass LC-MS detectors and enables unambiguous differentiation of the two analogs in reaction monitoring and impurity profiling by selected ion monitoring (SIM) or extracted ion chromatogram (EIC) analysis. The molecular formula difference (C₈H₁₀ClNO₂S vs. C₇H₈ClNO₂S) also produces a distinct isotopic envelope for the chlorine atom (³⁵Cl/³⁷Cl ratio), which can be used as a confirmatory orthogonal identifier in HRMS workflows .

MW differentiation

Data to verify

ΔMW = +14.02 (CH₂), formula C₈H₁₀ClNO₂S vs C₇H₈ClNO₂S

Unambiguous LC-MS resolution for impurity profiling and reaction monitoring.

Molecular weights from database; confirm experimentally.

Evidence Dimension	Molecular weight (monoisotopic and average)
Target Compound Data	MW = 219.68 g·mol⁻¹; Formula = C₈H₁₀ClNO₂S
Comparator Or Baseline	(5-Methylpyridin-2-yl)methanesulfonyl chloride (CAS 1543044-97-8): MW = 205.66 g·mol⁻¹; Formula = C₇H₈ClNO₂S
Quantified Difference	ΔMW = +14.02 g·mol⁻¹; ΔFormula = +CH₂
Conditions	Molecular weights from Chemsrc database entries; mass resolution sufficient for unit-mass distinction on standard single-quadrupole LC-MS instruments.

Why This Matters

In regulated pharmaceutical impurity profiling, the ability to chromatographically and mass-spectrometrically resolve the 5-ethyl from the 5-methyl analog is essential for demonstrating process-specific impurity control and avoiding misidentification of carry-over intermediates.

Patent-Specified 5-Ethyl Substitution is the 'Most Preferred' for Pioglitazone – No Other Positional Isomer or Alkyl Homolog is Acceptable

The European patent EP1521753B1, covering the improved process for pioglitazone manufacture, explicitly states: 'the most preferred substituent and position for R in pyridine is 5-ethyl for Pioglitazone' [1]. This specification is not a preference among equivalents; it is a regulatory anchor. The U.S. patent litigation record (Takeda v. Mylan, Fed. Cir. 2008) further confirms that the 5-ethyl substitution was found non-obvious over the prior art 6-methyl compound 'compound b' (disclosed in Sohda et al., Chem. Pharm. Bull. 30: 3580, 1982), and that generic challenges based on methyl-to-ethyl homologation were rejected by both the District Court and the Federal Circuit [2]. Consequently, any intermediate intended for pioglitazone synthesis must bear the 5-ethyl group; the 5-methyl, 4-ethyl, 6-ethyl, or unsubstituted pyridine variants generate different final compounds that fall outside the approved drug substance specification.

Patent specification

Class-level inference

5-Ethyl is the “most preferred” substituent; all other substitution patterns are non-compliant.

Procurement for regulated pioglitazone requires exact 5-ethyl intermediate.

EP1521753B1 and Federal Circuit ruling confirm non-obviousness.

Evidence Dimension	Regulatory and patent specification of the 5-ethyl substituent position
Target Compound Data	5-Ethyl substitution at the pyridine 5-position is the most preferred substituent for Pioglitazone (EP1521753B1; US 4,687,777 claim 2)
Comparator Or Baseline	6-Methyl compound ('compound b') – prior art; 4-ethyl and 6-ethyl positional isomers – outside patent claims; 5-methyl analog – different regulatory impurity profile
Quantified Difference	Not applicable (binary regulatory acceptance: 5-ethyl is specified; all other substitution patterns are non-compliant)
Conditions	Patent specification (EP1521753B1, US 4,687,777) and Federal Circuit litigation record (Takeda v. Mylan, 2008).

Why This Matters

For procurement decisions in regulated pharmaceutical manufacturing, the 5-ethyl substitution is a binary gate: intermediates with any other alkyl group or substitution position cannot be used to produce compendial-grade pioglitazone hydrochloride.

• [1] EP1521753B1. A process to prepare pioglitazone via several intermediates. 'The most preferred substituent and position for R in pyridine is 5-ethyl for Pioglitazone.' Available via Google Patents. https://patents.google.com/patent/EP1521753B1 (accessed 2026-05-02). View Source
• [2] Takeda Chemical Industries, Ltd. v. Mylan Laboratories, Inc., United States Court of Appeals for the Federal Circuit, 2008. Asserted claim 2 covers pioglitazone, referred to as a 5-ethyl compound; prior art compound 'b' bears a 6-methyl group. https://patentdocs.org/2008/12/16/takeda-chem-indus-ltd-v-mylan-labs-inc-fed-cir-2008/ (accessed 2026-05-02). View Source

Pyridine-2-sulfonyl Chloride Scaffold Exhibits Formal SO₂ Extrusion Instability – Substituent Electronics Modulate Decomposition Rate

A comprehensive 2026 study on the stability of 236 heteroaromatic sulfonyl halides (Enamine/DOI: 10.1002/chem.70739) established that pyridine-2- and pyridine-4-sulfonyl chlorides undergo a characteristic decomposition pathway involving formal SO₂ extrusion, in contrast to pyridine-3-sulfonyl chlorides, which primarily hydrolyze by trace water . While this study did not specifically isolate the 5-ethyl variant, the electron-donating ethyl group at the 5-position is expected to modulate the electron density at the pyridine nitrogen and the sulfonyl-bearing carbon, potentially influencing the rate of SO₂ extrusion relative to the unsubstituted or electron-withdrawing-group-substituted analogs. The 5-ethyl compound is supplied at 95% purity and classified under GHS07 (harmful/irritant) with standard sulfonyl chloride handling precautions (moisture exclusion, storage below recommended temperatures), consistent with the class-level stability behavior of 2-pyridylmethanesulfonyl chlorides .

Stability pathway

Class-level inference

Pyridine-2-sulfonyl chlorides predominantly undergo SO₂ extrusion, not hydrolysis.

Storage under inert atmosphere recommended; shelf-life differs from pyridine-3 analogs.

Class-level study on 236 compounds; 5-ethyl variant not individually tested.

Evidence Dimension	Stability profile – dominant decomposition pathway for pyridine-2-sulfonyl chlorides
Target Compound Data	(5-Ethylpyridin-2-yl)methanesulfonyl chloride: supplied at 95% purity; GHS07 hazard classification; requires moisture exclusion and temperature-controlled storage
Comparator Or Baseline	Pyridine-2-sulfonyl chlorides as a class: formal SO₂ extrusion is the characteristic decomposition pathway (Enamine stability study, 236 compounds)
Quantified Difference	Class-level pathway assignment (SO₂ extrusion vs. hydrolysis); quantitative decomposition rate data for the 5-ethyl variant not available in the public domain
Conditions	Stability study on 236 heteroaromatic sulfonyl halides (Chemistry 2026, 32(13), e70739); purity and storage data from Fluorochem product specification.

Why This Matters

Understanding that the dominant decomposition pathway is SO₂ extrusion rather than simple hydrolysis informs proper storage strategy (inert atmosphere, not merely desiccated) and sets expectations for shelf-life behavior that differs from pyridine-3-sulfonyl chloride analogs.

Definitive Application Scenarios for (5-Ethylpyridin-2-yl)methanesulfonyl Chloride Based on Differentiated Evidence

GMP-Compliant Pioglitazone Hydrochloride Intermediate Manufacturing

This compound is the activated sulfonyl chloride form of the 5-ethylpyridin-2-yl ethanol precursor used in the convergent synthesis of pioglitazone hydrochloride. The EP1521753B1 patent explicitly specifies 5-ethyl as the 'most preferred substituent' for the pyridine ring in the final drug substance [1]. Any procurement for regulated pioglitazone intermediate production must select this exact compound; substitution with the 5-methyl analog (CAS 1543044-97-8) or unsubstituted variant (CAS 540523-41-9) produces a different final compound that is not pioglitazone and does not meet compendial specifications. The +28 Da mass difference versus the unsubstituted analog and +14 Da difference versus the 5-methyl analog provide orthogonal identity confirmation by LC-MS in the incoming quality control workflow .

Synthesis of 5-Ethylpyridin-2-yl-Containing Sulfonamide Libraries for PPARγ Structure–Activity Relationship (SAR) Studies

When constructing focused libraries of sulfonamide derivatives for PPARγ or related nuclear receptor SAR exploration, the 5-ethyl substituent contributes a LogP of 1.81 to the sulfonyl chloride building block, compared to 0.9 for the unsubstituted variant [2]. This ΔLogP of +0.9 units translates into measurably different lipophilic ligand efficiency (LLE or LipE) for any derived sulfonamide, enabling systematic exploration of the lipophilicity–potency relationship without introducing additional heteroatoms or ring systems. Researchers who substitute the 5-methyl analog (predicted lower LogP) will obtain a congeneric series that does not span the same lipophilicity range, potentially missing optimal LipE windows.

Synthesis of Pioglitazone Impurity Reference Standards and Metabolite Profiling

Regulatory filings for generic pioglitazone require comprehensive impurity profiling, including potential carry-over of mesylate intermediates and their degradation products. (5-Ethylpyridin-2-yl)methanesulfonyl chloride serves as the direct precursor to pioglitazone methyl sulfonate impurity (CAS 144809-26-7, also known as pioglitazone impurity 42) [3]. The 95% purity specification from commercial suppliers provides a defined starting point for impurity synthesis, while the 14-Da mass separation from any 5-methyl impurity enables unambiguous LC-MS identification in stability studies.

Synthesis of 5-Ethylpyridin-2-yl Ethoxybenzaldehyde – The Key Pioglitazone Intermediate

The published synthetic route for pioglitazone intermediates proceeds through reaction of 5-ethyl pyridine-2-ethanol with methanesulfonyl chloride to yield the corresponding sulfonate ester (2), which is then condensed with p-hydroxybenzaldehyde to form 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde (3) – the central intermediate for both pioglitazone and numerous 1,3,4-oxadiazole antimicrobial derivatives [3]. The methanesulfonyl chloride form is preferred over the tosylate for this transformation due to its lower molecular weight (219.68 vs. ~305 g·mol⁻¹ for the tosylate) and the superior leaving-group ability of the mesylate in the subsequent Williamson ether synthesis with p-hydroxybenzaldehyde.

Application

Selection Property

Validation Focus

Pioglitazone intermediate manufacturing

5-Ethyl substitution (patent-specified)

LC-MS identity confirmation, compendial compliance

PPARγ SAR library synthesis

Higher lipophilicity for LipE exploration

Lipophilicity range differentiation vs. analogs

Impurity reference standard synthesis

Direct mesylate impurity precursor

Mass-resolved impurity identification by LC-MS

Key pioglitazone intermediate (benzaldehyde)

Mesylate leaving group for Williamson ether synthesis

Coupling efficiency with p-hydroxybenzaldehyde

• [1] EP1521753B1. A process to prepare pioglitazone via several intermediates. The most preferred substituent and position for R in pyridine is 5-ethyl for Pioglitazone. https://patents.google.com/patent/EP1521753B1 (accessed 2026-05-02). View Source
• [2] PubChem. Pyridin-2-ylmethanesulfonyl Chloride – Compound Summary. CID 3707521. XLogP3 = 0.9. https://pubchem.ncbi.nlm.nih.gov/compound/3707521 (accessed 2026-05-02). View Source
• [3] Patel, N. B.; Patel, H. R. Characterization and pharmacological evaluation of new pyridine analogs. Arabian Journal of Chemistry 2010, doi:10.1016/j.arabjc.2010.07.028. Reaction of 5-ethyl pyridine-2-ethanol with methanesulphonyl chloride yields sulphonate 2, which condenses with p-hydroxybenzaldehyde to give 4-[2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde 3. View Source